
Essential Safety and Operational Guide for
Handling EPZ011989

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EPZ011989

Cat. No.: B15584439 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of EPZ011989,

a potent and selective inhibitor of EZH2. The following procedures and recommendations are

designed to ensure the safety of laboratory personnel and the integrity of experimental

outcomes. Adherence to these guidelines is essential when working with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for EPZ011989 was not directly accessible, its nature

as a potent, powdered chemical compound necessitates stringent safety precautions. The

following recommendations are based on general guidelines for handling hazardous chemicals

in a laboratory setting.

1.1 Hazard Summary

As a potent compound intended for cancer research, EPZ011989 should be handled as a

hazardous substance. Potential hazards include skin and eye irritation, and possible allergic

reactions. Inhalation of the powdered form may cause respiratory irritation.

1.2 Personal Protective Equipment (PPE) Requirements
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The level of PPE should be determined by the specific laboratory procedure and a thorough

risk assessment.

Activity Recommended PPE

Weighing and Dispensing (Powder)

- Chemical-resistant gloves (Nitrile, double-

gloved) - Disposable lab coat - Safety glasses

with side shields or chemical splash goggles - A

properly fitted respirator (e.g., N95) or use of a

chemical fume hood is strongly recommended.

Solution Preparation

- Chemical-resistant gloves (Nitrile) - Lab coat -

Safety glasses with side shields or chemical

splash goggles - All work should be performed

in a certified chemical fume hood.

General Laboratory Use
- Chemical-resistant gloves (Nitrile) - Lab coat -

Safety glasses

Chemical and Physical Properties
A summary of the key quantitative data for EPZ011989 is provided below for easy reference.

Property Value Source

Molecular Formula C₃₅H₅₁N₅O₄ Cayman Chemical[1]

Molecular Weight 605.8 g/mol Cayman Chemical[1]

Solubility
DMSO: ~10 mg/mL Ethanol:

~20 mg/mL
Cayman Chemical[1]

Storage Temperature -20°C Cayman Chemical[1]

Stability ≥ 4 years (at -20°C) Cayman Chemical[1]

Biological Activity
EPZ011989 is a highly potent inhibitor of the EZH2 methyltransferase.
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Parameter Value Target

Ki <3 nM
EZH2 (wild-type and Y646

mutated)

Selectivity 15-fold over EZH1 EZH1

IC₅₀ <100 nM
Cellular H3K27 methylation in

WSU-DLCL2 cells

Experimental Protocols: Step-by-Step Guidance
4.1 Workflow for Handling EPZ011989

The following diagram outlines the general workflow for safely handling EPZ011989 from

receipt to disposal.

Caption: General workflow for handling EPZ011989.

4.2 Preparation of Stock Solutions

Materials: EPZ011989 powder, anhydrous DMSO, sterile microcentrifuge tubes, calibrated

pipettes, vortex mixer.

Procedure:

Equilibrate the vial of EPZ011989 to room temperature before opening.

In a chemical fume hood, weigh the desired amount of EPZ011989 powder and place it in

a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.
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Disposal Plan
All waste materials contaminated with EPZ011989 must be treated as hazardous chemical

waste.

5.1 Waste Segregation and Disposal Pathway

The following diagram illustrates the proper segregation and disposal pathway for waste

generated during the handling of EPZ011989.

Caption: Waste disposal pathway for EPZ011989.

5.2 Disposal Procedures

Contaminated PPE (gloves, disposable lab coats): Place in a designated, clearly labeled

hazardous waste bag.

Sharps (needles, pipette tips): Dispose of in a puncture-resistant sharps container labeled for

hazardous chemical waste.

Liquid Waste (unused solutions, washes): Collect in a sealed, properly labeled, and

chemically compatible waste container. Do not mix with other waste streams.

Solid Waste (contaminated vials, weigh boats): Collect in a designated hazardous waste

bag.

All waste must be disposed of through your institution's hazardous waste management

program. Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
EPZ011989]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584439#personal-protective-equipment-for-
handling-epz011989]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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